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Compound of Interest

Compound Name:
5-Bromo-4-chloro-6-

methylpyrimidin-2-amine

CAS No.: 6314-12-1

Cat. No.: B1267582

Get Quote

A Note on Chemical Identification: The CAS (Chemical Abstracts Service) number provided in

the query, 6314-12-1, does not correspond to a widely documented chemical substance in

major databases. However, the chemical name "2-Phenylacetamide" is unequivocally identified

by the CAS number 103-81-1. This guide will focus on the properties and uses of 2-

Phenylacetamide (CAS 103-81-1), a compound of significant interest in research and industry.

Introduction: The Versatile Amide at the Crossroads
of Chemistry and Biology
2-Phenylacetamide, also known as α-toluamide, is an organic compound that serves as a

cornerstone intermediate in a multitude of synthetic processes.[1][2] Structurally, it is an amide

derivative of phenylacetic acid, featuring an acetamide group substituted with a phenyl ring.[1]

This arrangement bestows upon it a unique combination of reactivity and biological activity,

making it a valuable precursor in the pharmaceutical, agricultural, and dye industries.[3][4][5]

Beyond its role as a synthetic building block, recent research has unveiled its intriguing

pharmacological profile, including estrogen-like activities and the ability to modulate key cellular
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signaling pathways, positioning it as a compound of interest for drug development

professionals.[6]

This guide provides a comprehensive technical overview of 2-Phenylacetamide, delving into its

physicochemical properties, synthesis methodologies, diverse applications, and critical safety

considerations for the modern researcher.

Common Synonyms:

α-Toluamide

alpha-Phenylacetamide

Benzeneacetamide

Phenylacetic acid amide

Section 1: Physicochemical Properties
The physical and chemical characteristics of 2-Phenylacetamide dictate its behavior in various

solvents and reaction conditions, which is critical for its synthesis, purification, and formulation.

It presents as a white, plate-shaped crystalline solid.[1]
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Property Value Source(s)

Molecular Formula C₈H₉NO [7]

Molecular Weight 135.17 g/mol [8]

Melting Point 156-161 °C

Boiling Point 280-290 °C (decomposes) [1]

Appearance
White to almost white powder

or crystals

Solubility

Soluble in hot water, ethanol,

and methanol.[1][2][7] Slightly

soluble in cold water, ether,

and benzene.[1][5]

[1][2][5][7]

Density ~1.103 g/cm³ (estimate) [1][2]

pKa 16.21 (Predicted) [2]

logP 0.64 (Predicted)

Section 2: Synthesis and Purification
The industrial production of 2-Phenylacetamide is primarily achieved through efficient and

scalable chemical pathways. The choice of method often depends on raw material cost,

desired purity, and environmental considerations.[3]

Primary Synthesis Route: Hydrolysis of
Phenylacetonitrile
The most common industrial method for synthesizing 2-Phenylacetamide involves the

controlled acid-catalyzed hydrolysis of phenylacetonitrile (also known as benzyl cyanide).[3]

Mechanism: The reaction proceeds via the protonation of the nitrile nitrogen, making the

carbon atom more susceptible to nucleophilic attack by water. This forms an imidic acid

intermediate, which then tautomerizes to the more stable amide. Concentrated acids like

hydrochloric or sulfuric acid are typically used.[1][3]
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Caption: Synthesis of 2-Phenylacetamide via Hydrolysis.

Alternative Synthesis Route
Another method involves the reaction of phenylacetic acid derivatives, such as phenylacetyl

chloride or phenylacetic anhydride, with ammonia.[3] This route offers an alternative but may

involve more expensive or reactive starting materials.

Purification
For applications in pharmaceutical development, achieving high purity is paramount.[3] The

crude product obtained from synthesis is typically purified by recrystallization. Common

solvents for recrystallization include absolute ethanol or ethyl acetate.[1] The process involves

dissolving the crude solid in a minimum amount of hot solvent and allowing it to cool slowly,

whereupon the pure 2-Phenylacetamide crystallizes out, leaving impurities behind in the

solvent. The purified crystals are then washed, often with ice-cold water, and dried under a

vacuum.[1]

Section 3: Applications in Drug Development and
Industry
2-Phenylacetamide's utility spans a wide range of industrial and research applications, from

being a fundamental building block for blockbuster drugs to exhibiting its own intrinsic biological
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activities.

Pharmaceutical Intermediate
The most significant application of 2-Phenylacetamide is its role as a key intermediate in the

synthesis of various pharmaceuticals.[1][2][9]

Penicillin G: It is a critical precursor in the industrial fermentation process to produce

Penicillin G, a widely used antibiotic.

Phenobarbital: It serves as a starting material for the synthesis of phenobarbital, a

barbiturate used to control seizures.[1][2]

Analgesics and Antipyretics: It is involved in the synthesis of pain-relieving and fever-

reducing drugs.[5][9]

Antidepressants: Derivatives of phenylacetamide have been designed and synthesized as

potential antidepressant agents.[10]

Biological Activity and Mechanism of Action
Recent studies have highlighted that 2-Phenylacetamide is not merely an inert precursor but

possesses distinct biological effects.

Estrogenic Activity: Isolated from the seeds of Lepidium apetalum, 2-Phenylacetamide has

been identified as an estrogen-like compound. It has been shown to increase the expression

of estrogen receptors ERα and ERβ, as well as G protein-coupled estrogen receptor 1

(GPR30), in both uterine and MCF-7 breast cancer cells.[1][6] This activity promotes the

proliferation of MCF-7 cells and increases uterine coefficient and hormone levels in animal

models.[6]

p38 MAPK Pathway Inhibition: The compound exhibits anti-inflammatory, antioxidant, anti-

hypertensive, and anti-fibrosis effects, which are attributed to its inhibition of the p38

mitogen-activated protein kinase (MAPK) signaling pathway.[6] By blocking this pathway, it

can inhibit the activation of the renin-angiotensin-aldosterone system (RAAS), reduce the

release of inflammatory cytokines, and decrease the expression of pro-fibrotic factors like

Smad3 and TGF-β.[6]
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Caption: Inhibition of the p38 MAPK Pathway.

Other Industrial Uses
Agrochemicals: It is an intermediate in the production of pesticides.[1][5]

Dyes and Fragrances: The compound is used to synthesize raw materials for blue and

purple dyes and as a precursor for certain spices and flavors in the fragrance industry.[1][4]

[5]

Polymer Chemistry: It can be used as a crosslinking agent for polymers and a plasticizer for

plastics.[1][5]

Section 4: Experimental Protocol: Synthesis from
Phenylacetonitrile
This section provides a standard laboratory procedure for the synthesis of 2-Phenylacetamide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b1267582/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-phenylacetamide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2360953.htm
https://www.guidechem.com/question/what-is-the-synthesis-of-2-phe-id147652.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2360953.htm
https://www.shyzchem.com/chemical-intermediate/pharmaceutical-intermediates/2-phenylacetamide-factory.html
https://www.guidechem.com/question/what-is-the-synthesis-of-2-phe-id147652.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2360953.htm
https://www.guidechem.com/question/what-is-the-synthesis-of-2-phe-id147652.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267582?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To synthesize 2-Phenylacetamide via the acid-catalyzed hydrolysis of

phenylacetonitrile.

Materials & Equipment:

Phenylacetonitrile

Concentrated Hydrochloric Acid (HCl)

Deionized Water

Ice

Sodium Carbonate Solution (5%)

Round-bottom flask with reflux condenser

Heating mantle with magnetic stirrer

Beakers and Erlenmeyer flasks

Büchner funnel and filter paper

Vacuum flask

Procedure:

Reaction Setup: In a round-bottom flask, carefully add phenylacetonitrile.

Acid Addition: While stirring, slowly add concentrated hydrochloric acid to the flask. An

exothermic reaction may occur.

Heating: Heat the mixture to 50°C and maintain this temperature for approximately 30-60

minutes with continuous stirring.[1][2]

Crystallization: After the reaction period, cool the flask in an ice bath. Slowly add cold water

to the reaction mixture; this will cause the crude 2-Phenylacetamide to precipitate out as

crystals.[1][2]
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Isolation: Collect the crude crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the collected crystals first with a cold sodium carbonate solution to neutralize

any remaining acid, followed by a wash with ice-cold water to remove any remaining salts.[1]

[2]

Drying: Dry the purified product, preferably in a vacuum oven, to obtain the final 2-

Phenylacetamide.

Section 5: Analytical Characterization
To confirm the identity and purity of synthesized 2-Phenylacetamide, several analytical

techniques are employed.

Chromatography (HPLC, GC-MS): These methods are used to determine the purity of the

compound and to identify and quantify any impurities or byproducts.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provides

detailed information about the molecular structure, confirming the presence of the phenyl

and amide functional groups and their connectivity.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the characteristic functional

groups in the molecule. Key peaks would include N-H stretching of the amide, C=O

stretching of the carbonyl group, and C-H stretching from the aromatic ring.

Section 6: Safety, Handling, and Storage
Proper handling of 2-Phenylacetamide is essential to ensure laboratory safety.

Hazard Identification:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[8]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[8]

Skin Irritation: May cause skin irritation.

Respiratory Irritation: May cause respiratory irritation.
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Safety Precautions:

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side

shields, and a lab coat.[7]

Handling: Avoid creating dust. Use in a well-ventilated area or under a chemical fume hood.

Wash hands thoroughly after handling.[7][8] Do not eat, drink, or smoke when using this

product.[8]

First Aid:

Eyes: Immediately rinse cautiously with water for several minutes. Remove contact lenses

if present and easy to do. Continue rinsing. If irritation persists, seek medical attention.[7]

[8]

Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth.[8]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[8] A refrigerator is

recommended for long-term storage.[1][11] Keep away from oxidizing agents.[8]

Conclusion
2-Phenylacetamide (CAS 103-81-1) is a compound of considerable scientific and industrial

importance. Its role as a versatile chemical intermediate is well-established, providing the

synthetic foundation for numerous essential products, particularly in the pharmaceutical sector.

Furthermore, its emerging profile as a bioactive molecule with defined mechanisms of action,

such as the inhibition of the p38 MAPK pathway, opens new avenues for therapeutic research.

A thorough understanding of its properties, synthesis, and handling is crucial for scientists and

researchers aiming to leverage its full potential in drug development and beyond.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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